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Compound of Interest

Compound Name: 2,4-Dichloro-3-nitrophenol

Cat. No.: B1288456 Get Quote

For researchers, scientists, and drug development professionals, understanding the

toxicological profiles of chemical isomers is paramount for safety assessment and the

advancement of new chemical entities. This guide provides a comparative analysis of the

toxicity of various dichloronitrophenol isomers, synthesizing available experimental data on

their acute toxicity. Due to the limited availability of direct comparative studies, this guide

collates data from individual substance assessments to offer a broader perspective on their

relative toxicities.

Quantitative Toxicity Data Summary
The following table summarizes the available quantitative data for the acute toxicity of several

dichloronitrophenol isomers. It is important to note that data is not available for all isomers, and

the existing data comes from various sources and may not be directly comparable due to

different experimental conditions.
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Isomer
CAS
Number

Test
Species

Route of
Administrat
ion

Toxicity
Value

GHS Hazard
Classificati
on

2,4-Dichloro-

6-nitrophenol
609-89-2 Rat Oral

LD50: >2200

mg/kg bw

Harmful if

swallowed[1]

Rat Dermal
LD50: >2000

mg/kg bw

Harmful in

contact with

skin[1]

Rat
Inhalation

(4h)

LC50: >5.3

mg/L

Harmful if

inhaled[1]

Rabbit Skin Irritation Non-irritant
Causes skin

irritation[1]

Rabbit Eye Irritation Slight irritant

Causes

serious eye

irritation[1]

2,6-Dichloro-

4-nitrophenol
618-80-4 - Oral

No data

available

Harmful if

swallowed

- Dermal
No data

available

Harmful in

contact with

skin

- Inhalation
No data

available

Harmful if

inhaled

- Skin Irritation
No data

available

Causes skin

irritation

- Eye Irritation
No data

available

Causes

serious eye

irritation

2,5-Dichloro-

4-nitrophenol
5847-57-4 - Oral

No data

available

Harmful if

swallowed[2]

[3]
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- Skin Irritation
No data

available

Causes skin

irritation[2][3]

- Eye Irritation
No data

available

Causes

serious eye

irritation[2][3]

Other

Isomers
- - -

No data

available
-

Data for 2,3-dichloro-5-nitrophenol, 2,5-dichloro-3-nitrophenol, 3,4-dichloro-2-nitrophenol, 3,5-

dichloro-2-nitrophenol, 3,6-dichloro-2-nitrophenol, and 4,5-dichloro-2-nitrophenol could not be

found in the searched literature.

Experimental Protocols
The toxicological data presented in this guide are based on standardized experimental

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure the quality and comparability of toxicological

data.

Acute Oral Toxicity (as per OECD Guideline 423)
The acute oral toxicity is typically determined using the Acute Toxic Class Method (OECD 423).

This method involves the administration of the test substance to a group of rats at one of a

series of fixed dose levels. The animals are observed for a period of 14 days for signs of

toxicity and mortality. The LD50 (Lethal Dose 50), the dose that is lethal to 50% of the test

population, is then estimated based on the observed effects.

Acute Dermal Toxicity (as per OECD Guideline 402)
For acute dermal toxicity, the test substance is applied to the shaved skin of rabbits. The

animals are observed for 14 days for signs of skin irritation, systemic toxicity, and mortality. The

Dermal LD50 is the dose that causes mortality in 50% of the test animals.

Acute Inhalation Toxicity (as per OECD Guideline 403)
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In an acute inhalation toxicity study, rats are exposed to the test substance in the form of a

vapor, dust, or aerosol for a defined period, typically 4 hours. The animals are then observed

for 14 days. The LC50 (Lethal Concentration 50) is the concentration of the substance in the air

that is lethal to 50% of the test population.

In Vitro Cytotoxicity (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay used to assess cell viability. In this assay, metabolically active cells reduce the yellow

MTT to a purple formazan product. The amount of formazan produced is proportional to the

number of viable cells and is measured spectrophotometrically. The IC50 (Inhibitory

Concentration 50) is the concentration of a substance that reduces the viability of a cell

population by 50%.

Signaling Pathways and Experimental Workflows
To visualize the logical flow of toxicity testing and a simplified representation of a potential

cellular toxicity pathway, the following diagrams are provided.
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Experimental workflow for toxicity assessment.
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Simplified cellular toxicity pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. downloads.regulations.gov [downloads.regulations.gov]

2. 2,5-Dichloro-4-nitrophenol | C6H3Cl2NO3 | CID 22108 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

To cite this document: BenchChem. [Comparative Toxicity Analysis of Dichloronitrophenol
Isomers: A Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288456#comparing-toxicity-of-dichloronitrophenol-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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